Cas no 465529-50-4 (4-(Trifluoromethoxy)-benzenepropanamine)

• Product Name: 4-(Trifluoromethoxy)-benzenepropanamine
• CAS No: 465529-50-4
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 858764
• PubChem ID: 43445791
• Update Time: 2025-04-19

4-(Trifluoromethoxy)-benzenepropanamine Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethoxy)-benzenepropanamine
• 3-[4-(trifluoromethoxy)phenyl]propan-1-amine
• 3-(4-(Trifluoromethoxy)phenyl)propan-1-amine
• C78241
• SCHEMBL2024806
• BS-52400
• AB38712
• DTXSID801282110
• 4-(Trifluoromethoxy)benzenepropanamine
• AKOS005217473
• DB-228915
• 465529-50-4
• 3-(4-TRIFLUOROMETHOXY-PHENYL)-PROPYLAMINE

• MDL： MFCD07374088
• Inchi： 1S/C10H12F3NO/c11-10(12,13)15-9-5-3-8(4-6-9)2-1-7-14/h3-6H,1-2,7,14H2
• InChI Key： NMMRPWQPYYIKRW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CCCN)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų